Cas no 147492-48-6 (16-Heptadecen-7-one)

16-Heptadecen-7-one structure
16-Heptadecen-7-one structure
Product Name:16-Heptadecen-7-one
CAS No:147492-48-6
MF:C17H32O
MW:252.435385704041
CID:1318558
PubChem ID:71346130
Update Time:2025-04-20

16-Heptadecen-7-one Chemical and Physical Properties

Names and Identifiers

    • 16-Heptadecen-7-one
    • heptadec-16-en-7-one
    • DTXSID20772313
    • 147492-48-6
    • Inchi: 1S/C17H32O/c1-3-5-7-9-10-11-12-14-16-17(18)15-13-8-6-4-2/h3H,1,4-16H2,2H3
    • InChI Key: XCZXRLYSBPEEHW-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCC)CCCCCCCCC=C

Computed Properties

  • Exact Mass: 252.24546
  • Monoisotopic Mass: 252.245315640g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 14
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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